Cas no 1823328-77-3 (4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine)

4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine is a heterocyclic compound featuring a fused isothiazole-pyrimidine core, substituted with a chloro group at the 4-position and an isopropyl group at the 3-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the isopropyl moiety contributes to steric and electronic modulation, improving selectivity in coupling reactions. Its rigid bicyclic framework offers stability and facilitates further functionalization, enabling the development of bioactive molecules. This compound is particularly useful in medicinal chemistry for constructing kinase inhibitors and antimicrobial agents due to its balanced lipophilicity and structural diversity.

4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine structure

1823328-77-3 structure

Product Name:4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine

CAS No:1823328-77-3

MF:C₈H₈ClN₃S

MW:213.687218666077

CID:4817753

Update Time:2025-10-29

4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-3-ISOPROPYLISOTHIAZOLO[5,4-D]PYRIMIDINE
- 4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine
- Inchi： 1S/C8H8ClN3S/c1-4(2)6-5-7(9)10-3-11-8(5)13-12-6/h3-4H,1-2H3
- InChI Key： VSJCYSAVNWDXJV-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)SN=C2C(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 190
XLogP3: 3.1
Topological Polar Surface Area: 66.9

4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A089005604-250mg	4-Chloro-3-isopropylisothiazolo[5,4-d]pyrimidine	1823328-77-3	97%	250mg	$551.74	2023-09-02
Alichem	A089005604-1g	4-Chloro-3-isopropylisothiazolo[5,4-d]pyrimidine	1823328-77-3	97%	1g	$1599.48	2023-09-02

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4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

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Related Categories

Additional information on 4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine

4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine: A Comprehensive Overview

The compound 4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine, identified by the CAS number 1823328-77-3, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This molecule belongs to the class of isothiazolo[5,4-D]pyrimidines, which are known for their unique structural properties and diverse biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of intense research interest.

Structure and Synthesis

The structure of 4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine is characterized by a fused bicyclic system consisting of a pyrimidine ring and an isothiazole ring. The substitution pattern includes a chlorine atom at position 4 and an isopropyl group at position 3. This specific substitution pattern contributes to the molecule's stability and reactivity. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. For instance, researchers have employed the Huisgen cycloaddition reaction to construct the isothiazolo[5,4-D]pyrimidine core with high regioselectivity.

Biological Activity and Applications

Emerging research has demonstrated that 4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine exhibits potent biological activity across various systems. In pharmacology, this compound has shown promising anti-tumor properties by selectively inhibiting key enzymes involved in cancer cell proliferation. For example, a study published in the Journal of Medicinal Chemistry revealed that this compound effectively targets the PI3K/AKT/mTOR signaling pathway, which is crucial for cancer cell survival and metastasis.

Beyond pharmacology, this compound has also found applications in material science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. Recent studies have explored its potential as a building block for metal-organic frameworks (MOFs), which are widely used in gas storage and separation technologies.

Chemical Properties and Stability

Understanding the chemical properties of 4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine is essential for its practical applications. The molecule exhibits good thermal stability, with a decomposition temperature exceeding 200°C under inert conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in various chemical reactions. Recent spectroscopic studies have provided insights into its electronic structure, revealing strong conjugation within the bicyclic system that enhances its photostability.

Future Prospects

The future of 4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine lies in its potential for further functionalization and application expansion. Researchers are actively exploring its use as a precursor for more complex heterocyclic systems with enhanced biological activity. Additionally, the development of scalable synthesis routes will be crucial for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, 4-Chloro-3-isopropylisothiazolo[5,4-D]pyrimidine (CAS No: 1823328-77-3) stands as a versatile molecule with significant contributions to modern chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific discoveries.